(3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-1-[4-(trifluoromethyl)phenyl]methanamine
• InChI: InChI=1S/C17H18F3NO2/c1-22-15-7-13(8-16(9-15)23-2)11-21-10-12-3-5-14(6-4-12)17(18,19)20/h3-9,21H,10-11H2,1-2H3
• InChI Key: QKUCKBUUXZZVEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNCC2=CC=C(C=C2)C(F)(F)F)OC
• Molecular Formula: C17H18F3NO2
• Molecular Weight: 325.32 g/mol

Description

(3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine, also known as DOiP or 4-TFM-DOiP, is a chemical compound that belongs to the family of phenethylamines. It is a potent and selective agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in various physiological processes, including mood, cognition, perception, and behavior. DOiP has been studied extensively in the field of neuroscience and has shown promising results in both in vitro and in vivo experiments.

Mechanism of Action

(3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine acts as a selective agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in various physiological processes, including mood, cognition, perception, and behavior. The activation of the 5-HT2A receptor by (3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine leads to the activation of downstream signaling pathways, which ultimately result in changes in neuronal activity and neurotransmitter release.
Biochemical and Physiological Effects:
(3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine has been shown to induce a range of biochemical and physiological effects in both in vitro and in vivo experiments. These effects include changes in neuronal activity, alterations in neurotransmitter release, and changes in behavior. (3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine has also been shown to induce changes in gene expression and protein synthesis, which may contribute to its long-lasting effects.

Advantages and Limitations for Lab Experiments

(3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine has several advantages as a research tool in the field of neuroscience. It is a potent and selective agonist of the 5-HT2A receptor, which makes it a valuable tool for investigating the role of this receptor in various physiological processes. (3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine has also been shown to induce long-lasting effects, which may be useful for studying the mechanisms of action of other psychoactive compounds.
However, there are also limitations to the use of (3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine in lab experiments. Its complex synthesis process and high cost may limit its availability to researchers. Additionally, the potent effects of (3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine on the 5-HT2A receptor may make it difficult to isolate its specific effects from those of other compounds that also act on this receptor.

Future Directions

There are several future directions for research on (3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine and its effects on the 5-HT2A receptor. One area of interest is the role of this receptor in various psychiatric disorders, such as depression, anxiety, and schizophrenia. (3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine may be a valuable tool for investigating the underlying mechanisms of these disorders and developing new treatments.
Another area of interest is the development of new compounds that are more selective and potent agonists of the 5-HT2A receptor. These compounds may have greater therapeutic potential and fewer side effects than existing treatments.
Overall, (3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine is a valuable research tool in the field of neuroscience and has shown promising results in both in vitro and in vivo experiments. Its potent agonistic activity on the 5-HT2A receptor makes it a valuable tool for investigating the role of this receptor in various physiological processes, and its long-lasting effects may be useful for studying the mechanisms of action of other psychoactive compounds.

Synthesis Methods

The synthesis of (3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine involves several steps, including the reaction of 3,5-dimethoxybenzaldehyde with 4-(trifluoromethyl)benzylamine in the presence of a reducing agent. The resulting product is then purified using column chromatography to obtain the final compound. The synthesis of (3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

(3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine has been extensively studied in the field of neuroscience due to its potent agonistic activity on the 5-HT2A receptor. It has been used as a research tool to investigate the role of this receptor in various physiological processes, including mood, cognition, perception, and behavior. (3,5-dimethoxybenzyl)[4-(trifluoromethyl)benzyl]amine has also been used to study the mechanisms of action of other psychoactive compounds, such as LSD and psilocybin.